Cas no 428861-91-0 (PNU-176798)

• Product Name: PNU-176798
• CAS No: 428861-91-0
• MF: C₁₆H₁₃FN₄O₃S
• MW: 360.362825155258
• CID: 4651309
• PubChem ID: 10338562
• Update Time: 2025-07-15

PNU-176798 Chemical and Physical Properties

Names and Identifiers

• PNU-176798
• Acetamide, N-[[(5S)-3-[4-(5-cyano-2-thiazolyl)-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]-
• PNU176798
• UNII-MU62LS2KJ6
• CS-0018458
• Acetamide, N-(((5S)-3-(4-(5-cyano-2-thiazolyl)-3-fluorophenyl)-2-oxo-5-oxazolidinyl)methyl)-
• MU62LS2KJ6
• HY-100306
• 428861-91-0
• N-[[(5S)-3-[4-(5-cyano-1,3-thiazol-2-yl)-3-fluorophenyl]-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
• DA-66789
• AKOS040735110
• N-(((5S)-3-(4-(5-Cyano-1,3-thiazol-2-yl)-3-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl)methyl)acetamide

• Inchi： 1S/C16H13FN4O3S/c1-9(22)19-6-11-8-21(16(23)24-11)10-2-3-13(14(17)4-10)15-20-7-12(5-18)25-15/h2-4,7,11H,6,8H2,1H3,(H,19,22)/t11-/m0/s1
• InChI Key： FGUCVLMMGZZQBB-NSHDSACASA-N
• SMILES： C(NC[C@@H]1OC(=O)N(C2=CC=C(C3=NC=C(C#N)S3)C(F)=C2)C1)(=O)C

Computed Properties

• Exact Mass: 360.06923963g/mol
• Monoisotopic Mass: 360.06923963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 124Ų

PNU-176798 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on PNU-176798

Recent Advances in the Study of PNU-176798 (CAS: 428861-91-0) in Chemical Biology and Pharmaceutical Research

PNU-176798 (CAS: 428861-91-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in various disease models. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding PNU-176798.

One of the key areas of investigation has been the compound's interaction with specific biological targets. PNU-176798 has been shown to exhibit high affinity for certain enzymes involved in cellular signaling pathways, making it a promising candidate for the treatment of diseases such as cancer and inflammatory disorders. Recent in vitro and in vivo studies have demonstrated its ability to modulate these pathways effectively, leading to reduced proliferation of cancer cells and attenuation of inflammatory responses.

Pharmacokinetic studies have also shed light on the absorption, distribution, metabolism, and excretion (ADME) profiles of PNU-176798. These studies indicate that the compound has favorable bioavailability and a half-life that supports its potential use as a therapeutic agent. Moreover, advancements in formulation technology have improved its solubility and stability, addressing some of the challenges previously associated with its administration.

In preclinical models, PNU-176798 has shown promising results in reducing tumor growth and inflammation. For instance, a recent study utilizing xenograft models reported significant tumor regression following treatment with PNU-176798, with minimal adverse effects observed. These findings underscore the compound's potential as a safe and effective therapeutic option.

Despite these encouraging results, further research is needed to fully understand the long-term effects and safety profile of PNU-176798 in humans. Ongoing clinical trials aim to evaluate its efficacy and tolerability in patient populations, with preliminary data expected to be released in the coming year. The outcomes of these trials will be critical in determining the compound's future in clinical applications.

In conclusion, PNU-176798 (CAS: 428861-91-0) represents a significant advancement in chemical biology and pharmaceutical research. Its unique mechanism of action, favorable pharmacokinetic properties, and promising preclinical results position it as a potential breakthrough in the treatment of various diseases. Continued research and development efforts will be essential to translate these findings into clinical success.